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Compound of Interest

Compound Name: 3-Hydroxymethylmorpholine

Cat. No.: B1309833 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and reactivity of 3-Hydroxymethylmorpholine. The content is intended for

researchers, scientists, and drug development professionals, offering a detailed resource for

understanding and utilizing this versatile heterocyclic compound.

Chemical Identity and Properties
3-Hydroxymethylmorpholine is a morpholine derivative characterized by a hydroxymethyl

group at the 3-position of the morpholine ring. It exists as a racemic mixture and as individual

(R) and (S) enantiomers.

Table 1: Chemical Identifiers for 3-Hydroxymethylmorpholine and its Enantiomers
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Property
Racemic 3-
Hydroxymethylmor
pholine

(S)-3-
Hydroxymethylmor
pholine

(R)-3-
Hydroxymethylmor
pholine

IUPAC Name
(Morpholin-3-

yl)methanol

[(3S)-morpholin-3-

yl]methanol[1]

[(3R)-morpholin-3-

yl]methanol

CAS Number 106910-83-2[2] 211053-50-8[1] 211053-49-5[3]

Molecular Formula C₅H₁₁NO₂[2] C₅H₁₁NO₂[1] C₅H₁₁NO₂[3]

Molecular Weight 117.15 g/mol [2] 117.15 g/mol [1] 117.15 g/mol [3]

Synonyms 3-Morpholinemethanol
(S)-Morpholin-3-

ylmethanol[1]

(R)-Morpholin-3-

ylmethanol

Table 2: Physicochemical Properties of 3-Hydroxymethylmorpholine

Property Value Source/Notes

Melting Point Data not available
Data for the N-Boc protected

(S)-enantiomer is 80 °C.[4]

Boiling Point Data not available

Predicted boiling point for the

N-Boc protected (S)-

enantiomer is 320.7±27.0 °C.

[4] Data for the parent

morpholine is 129 °C.[5]

Density Data not available

Data for the N-Boc protected

(S)-enantiomer is 1.118 g/cm³.

[4] Data for the parent

morpholine is 1.007 g/cm³.[5]

Solubility
Soluble in water, ethanol, and

chloroform.

Qualitative data for the (R)-

enantiomer. More extensive

quantitative data is not readily

available.

Appearance
Reported as an oil for the (R)-

enantiomer.[3]
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Chemical Structure
The structure of 3-Hydroxymethylmorpholine consists of a saturated six-membered

morpholine ring containing one oxygen and one nitrogen atom at positions 1 and 4,

respectively. A hydroxymethyl group (-CH₂OH) is attached to the carbon atom at the 3-position.

The presence of a chiral center at the C-3 position gives rise to two enantiomers, (R)-3-
Hydroxymethylmorpholine and (S)-3-Hydroxymethylmorpholine. The morpholine ring

typically adopts a chair conformation.

Synthesis and Purification
3-Hydroxymethylmorpholine serves as a valuable building block in organic synthesis,

particularly in the preparation of pharmaceutical compounds.[2] The synthesis of the

enantiomerically pure forms is often desired.

Experimental Protocol: Synthesis of (R)-3-
Hydroxymethylmorpholine
This protocol describes the synthesis of (R)-3-Hydroxymethylmorpholine via the

debenzylation of (R)-(4-benzyl-3-morpholinyl)-methanol.[3]

Materials:

(R)-(4-benzyl-3-morpholinyl)-methanol

Ethanol

Palladium hydroxide on activated carbon (20%)

Acetic acid

Ether

Tetrahydrofuran (THF)

Ammonia-saturated methanol

Isolute SCX-2 strong cation exchange column
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Procedure:

Dissolve (R)-(4-benzyl-3-morpholinyl)-methanol (1.1 g, 5.4 mmol) in ethanol (25 mL).

Add palladium hydroxide on activated carbon (0.7 g) and acetic acid (0.5 mL) to the solution.

Stir the reaction mixture overnight at room temperature under a hydrogen atmosphere (1.2

bar).

After the reaction is complete, remove the catalyst by filtration.

Remove the solvent by evaporation under reduced pressure.

Dissolve the residue in a mixture of ether (1 mL) and tetrahydrofuran (10 mL).

Purify the solution by passing it through a strong cation exchange column (Isolute SCX-2, 10

g).

Wash the column first with tetrahydrofuran.

Elute the target product with ammonia-saturated methanol.

Remove the solvent by evaporation under reduced pressure to yield (R)-3-
Hydroxymethylmorpholine as an oil (0.3625 g, 57% yield).[3]

Characterization:

¹H NMR (500 MHz, CD₃OD): δ 2.9 (m, 3H), 3.3 (t, 1H), 3.5 (m, 3H), 3.7-3.9 (m, 2H).[3]
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Synthesis and Purification of (R)-3-Hydroxymethylmorpholine

Synthesis

Purification

Start: (R)-(4-benzyl-3-morpholinyl)-methanol

Dissolve in Ethanol

Add Pd(OH)₂/C and Acetic Acid

Hydrogenolysis (H₂, 1.2 bar, RT, overnight)

Filtration to remove catalyst

Evaporation of solvent

Dissolve residue in Ether/THF

Crude Product

Load onto SCX-2 column

Wash with THF

Elute with NH₃/Methanol

Evaporation of solvent

Final Product: (R)-3-Hydroxymethylmorpholine

Click to download full resolution via product page

Synthesis and Purification Workflow
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Reactivity and Chemical Behavior
The reactivity of 3-Hydroxymethylmorpholine is primarily dictated by the secondary amine

and the primary alcohol functional groups.

N-Alkylation and N-Acylation: The secondary amine is nucleophilic and can readily undergo

reactions such as alkylation, acylation, and arylation to form N-substituted derivatives.

O-Alkylation and O-Acylation: The primary hydroxyl group can be alkylated or acylated to

form ethers and esters, respectively.

Oxidation: The primary alcohol can be oxidized to the corresponding aldehyde or carboxylic

acid.

The morpholine ring is generally stable, but the presence of the heteroatoms influences the

electron distribution and reactivity of the molecule.

General Reactivity of 3-Hydroxymethylmorpholine

Reactions at Nitrogen Reactions at Oxygen

3-Hydroxymethylmorpholine

N-Alkylation

R-X

N-Acylation

RCOCl

N-Arylation

Ar-X, catalyst

O-Alkylation (Ether formation)

R-X, base

O-Acylation (Ester formation)

RCOCl, base

Oxidation (to Aldehyde/Carboxylic Acid)

[O]

Click to download full resolution via product page

Reactivity of 3-Hydroxymethylmorpholine

Biological Activity and Applications
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While specific signaling pathways for 3-Hydroxymethylmorpholine have not been detailed in

the reviewed literature, the morpholine scaffold is a well-established privileged structure in

medicinal chemistry. Morpholine derivatives exhibit a wide range of pharmacological activities,

including anticancer, anti-inflammatory, and antimicrobial properties.[5][6] 3-
Hydroxymethylmorpholine serves as a key intermediate in the synthesis of these more

complex, biologically active molecules.[2][7] Its utility stems from the presence of both the

morpholine ring, which can improve pharmacokinetic properties, and the reactive

hydroxymethyl group, which allows for further structural modifications.

Safety Information
Detailed toxicological data for 3-Hydroxymethylmorpholine is limited. However, for the parent

compound, morpholine, it is known to be corrosive and flammable.[5] For (S)-3-
Hydroxymethylmorpholine, GHS hazard statements indicate that it is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1] Appropriate

personal protective equipment should be used when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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